Cas no 2227737-50-8 (rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid)

• Product Name: rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid
• CAS No: 2227737-50-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6141562
• PubChem ID: 165821222
• Update Time: 2025-10-23

rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid
• EN300-1565888
• 2227737-50-8
• rac-2-{3-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclobutyl}acetic acid

• Inchi： 1S/C28H32N2O5/c31-26(32)15-17-13-18(14-17)29-27(33)23-11-5-6-12-25(23)30-28(34)35-16-24-21-9-3-1-7-19(21)20-8-2-4-10-22(20)24/h1-4,7-10,17-18,23-25H,5-6,11-16H2,(H,29,33)(H,30,34)(H,31,32)/t17?,18?,23-,25+/m1/s1
• InChI Key： IQCXCLAARXKXJR-SYAWIWOUSA-N
• SMILES： O=C([C@@H]1CCCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid

Comprehensive Guide to rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid (CAS No. 2227737-50-8)

rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid (CAS No. 2227737-50-8) is a specialized chiral compound widely used in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound features a unique cyclohexaneamidocyclobutyl backbone coupled with a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it highly valuable for advanced organic synthesis. Researchers and pharmaceutical developers frequently search for this compound due to its role in creating novel drug candidates and bioactive molecules.

The molecular structure of rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid includes a cyclobutyl acetic acid moiety, which enhances its reactivity in peptide coupling reactions. The Fmoc-protected amino group ensures stability during synthesis, a feature highly sought after in solid-phase peptide synthesis (SPPS). Given the rising interest in peptide-based therapeutics, this compound has gained attention for its potential in developing treatments for metabolic disorders, neurodegenerative diseases, and cancer.

One of the key advantages of rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid is its chiral selectivity, which allows for precise stereochemical control in drug development. The (1R,2S) configuration plays a critical role in binding affinity to biological targets, making it a preferred choice for enantioselective synthesis. Researchers often inquire about its solubility, stability, and compatibility with common reagents, as these factors influence its application in high-throughput screening and combinatorial chemistry.

In the pharmaceutical industry, the demand for Fmoc-protected intermediates like rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid has surged due to the growing focus on precision medicine. The compound’s ability to facilitate the synthesis of complex peptides aligns with the trend toward personalized therapies. Additionally, its compatibility with automated peptide synthesizers makes it a staple in labs exploring next-generation biologics.

From a market perspective, rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid is part of a broader category of chiral building blocks that are essential for drug discovery. Companies specializing in contract research and manufacturing services (CRMOs) often stock this compound to support client projects in oncology, immunology, and rare diseases. Its CAS No. 2227737-50-8 serves as a unique identifier in global chemical databases, ensuring traceability and regulatory compliance.

For researchers exploring peptide modifications or structure-activity relationships (SAR), this compound offers versatility. The cyclobutyl ring introduces conformational constraints that can enhance binding specificity, a topic frequently discussed in medicinal chemistry forums. Moreover, the acetic acid tail provides a functional handle for further derivatization, enabling the creation of bespoke molecular scaffolds.

Given the increasing use of AI and machine learning in drug discovery, computational chemists often seek rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid for virtual screening and molecular docking studies. Its well-defined stereochemistry makes it an excellent candidate for training predictive models in cheminformatics. This intersection of synthetic chemistry and computational biology underscores its relevance in modern pharmaceutical R&D.

Storage and handling of rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid require standard laboratory precautions. It is typically supplied as a white to off-white powder and should be stored in a cool, dry place under inert conditions. Researchers should consult safety data sheets (SDS) for detailed handling guidelines, though it is not classified as a hazardous material.

In summary, rac-2-{3-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclobutyl}acetic acid (CAS No. 2227737-50-8) is a pivotal compound in peptide and drug development. Its unique structural features, combined with its applicability in cutting-edge research, make it a valuable asset for scientists tackling complex therapeutic challenges. As the pharmaceutical landscape evolves, this compound will likely remain a key player in the synthesis of innovative bioactive molecules.